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Compound of Interest

Compound Name: Cerium vanadium tetraoxide

CAS No.: 13597-19-8

Cat. No.: B088083 Get Quote

CAS Number: 13597-19-8 Synonyms: Cerium Vanadium Tetraoxide, Cerous Vanadate

Molecular Formula: CeVO₄ Molecular Weight: 255.06 g/mol [1][2][3][4]

Part 1: Executive Technical Summary
Cerium(III) Orthovanadate (CeVO₄) is a rare-earth inorganic compound belonging to the

orthovanadate family.[5] Unlike simple oxides, CeVO₄ crystallizes in a zircon-type tetragonal

structure (

) at ambient conditions, distinguishing it from the monazite structures common to light
lanthanide phosphates.

For researchers in drug development and materials science, CeVO₄ represents a dual-

functional scaffold:

Biomedical Potency: It exhibits significant antibacterial, antifungal, and antioxidant

properties, driven by the redox switching between Ce³⁺/Ce⁴⁺ and V⁴⁺/V⁵⁺ states, which

facilitates Reactive Oxygen Species (ROS) modulation.

Optoelectronic Utility: With a direct band gap of ~2.8–3.2 eV, it functions as a visible-light-

active photocatalyst and a luminescent host matrix.

Part 2: Physicochemical Architecture
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Crystal Structure & Stability
At standard temperature and pressure (STP), CeVO₄ adopts the Zircon phase.[5] This structure

consists of alternating edge-sharing

dodecahedra and

tetrahedra forming chains parallel to the c-axis.[5]

Lattice Parameters:

,

.

Phase Transitions: Under high pressure (>4 GPa) or extreme temperature, it may undergo a

phase transition to a Monazite (monoclinic) or Scheelite structure, altering its electronic

density of states.

Electronic Properties
Band Gap: 2.76 eV – 3.2 eV (Tunable via morphology).

Magnetic Behavior: Paramagnetic, attributed to the 4f¹ electron configuration of the Ce³⁺ ion.

Luminescence: Exhibits strong emission in the visible range (often blue/green) when excited

by UV light, utilized in bio-imaging.

Part 3: Synthesis Protocols
Note: The following protocols are synthesized from field-proven methodologies (Hydrothermal

and Sol-Gel) to ensure reproducibility and high phase purity.

Protocol A: Hydrothermal Synthesis (High Crystallinity)
Objective: Production of anisotropic nanorods/nanowires for catalytic applications.

Reagents:

Cerium(III) Nitrate Hexahydrate (
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)

Ammonium Metavanadate (

)[6][7]

Sodium Hydroxide (NaOH)

Deionized Water (DIW)

Step-by-Step Workflow:

Precursor Dissolution: Dissolve 2.0 mmol of

in 20 mL DIW. Separately, dissolve 2.0 mmol of

in 20 mL hot DIW.

Complexation: Dropwise add the vanadate solution to the cerium solution under vigorous

magnetic stirring (500 rpm). A yellowish precipitate will form immediately.

pH Adjustment: Adjust pH to 10.0 using 1M NaOH. This step controls the hydrolysis rate and

final morphology.

Autoclaving: Transfer the suspension to a Teflon-lined stainless steel autoclave (fill factor

70%). Seal and heat at 180°C for 12–24 hours.

Purification: Cool to room temperature naturally. Centrifuge the precipitate (6000 rpm, 10

min). Wash 3x with DIW and 1x with Ethanol to remove ionic byproducts.

Calcination (Optional): For higher crystallinity, anneal at 400°C for 2 hours in air.

Protocol B: Urea-Assisted Sol-Gel Auto-Combustion
(Bio-Active Nanoparticles)
Objective: Rapid synthesis of spherical nanoparticles with high surface area for antimicrobial

assays.

Reagents:
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Cerium(III) Nitrate Hexahydrate

Ammonium Metavanadate[7][8]

Urea (

) – Acts as fuel and reducing agent.

Step-by-Step Workflow:

Stoichiometric Mixing: Mix Oxidizer (Nitrate/Vanadate) and Fuel (Urea) in a 1:1 molar ratio in

minimal DIW to form a homogeneous solution.

Gelation: Heat the solution at 80°C on a hot plate under constant stirring until excess water

evaporates, forming a viscous gel.

Combustion: Increase temperature to ~300°C. The gel will ignite (auto-combustion),

releasing gases (

) and leaving a voluminous, foamy powder.

Sintering: Grind the foam into a fine powder and sinter at 600°C for 2 hours to remove

carbonaceous residues and crystallize the CeVO₄ phase.

Visualization: Synthesis Logic Flow
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Precursor Selection

Route A: Hydrothermal
(Nanorods/Wires)

Route B: Sol-Gel Combustion
(Spherical NPs)
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Caption: Comparative workflow for Hydrothermal (high crystallinity) vs. Sol-Gel (high surface

area) synthesis of CeVO₄.

Part 4: Functional Applications in Drug
Development & Research
Antimicrobial & Antifungal Activity
CeVO₄ nanoparticles have demonstrated potent efficacy against pathogens including S.

aureus, E. coli, and Candida albicans.

Mechanism of Action:

Oxidative Stress: The nanoparticles generate Reactive Oxygen Species (ROS) such as

superoxide anions (
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) and hydroxyl radicals (

) upon interaction with the bacterial cell wall.

Membrane Disruption: Electrostatic interaction between positively charged CeVO₄ surface

defects and negatively charged bacterial membranes leads to cell wall rupture.

Redox Cycling: The

and

couples facilitate continuous ROS generation, preventing bacterial resistance.

Biomedical Sensing & Imaging
Due to its photoluminescence and paramagnetic properties, CeVO₄ is investigated as a

theranostic agent:

Contrast Agent: Potential use in MRI (due to Gd-like paramagnetic behavior of Ce³⁺).

Fluorescence Imaging: Doping with Lanthanides (e.g., Eu³⁺, Dy³⁺) shifts emission to

red/yellow, allowing for deep-tissue bio-imaging without background auto-fluorescence.

Photocatalytic Degradation
In environmental pharmacology (degradation of pharmaceutical pollutants), CeVO₄ serves as a

visible-light photocatalyst.[9]

Target: Degradation of organic dyes and antibiotic residues in wastewater.

Efficiency: Enhanced by the narrow band gap (~2.8 eV), allowing solar spectrum utilization.

Part 5: Safety, Toxicity & Handling (MSDS Summary)
While Cerium compounds are generally considered low-toxicity compared to other heavy

metals, specific precautions for nanoparticulate CeVO₄ are mandatory due to inhalation risks.
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Hazard Category Classification Precaution

Acute Toxicity Oral (Category 4)
Harmful if swallowed.[6] Do not

ingest.

Inhalation STOT SE 3
May cause respiratory

irritation. Use fume hood.

Skin/Eye Irritant
Wear nitrile gloves and safety

goggles.

Environmental Aquatic Chronic
Do not dispose of in drains;

toxic to aquatic life.

Self-Validating Safety Check:

Before Experiment: Verify particle size.[10][11] Nanoparticles (<100 nm) penetrate barriers

more easily than bulk powder. Use N95 or P100 respiratory protection when handling dry

nanopowder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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